2-[(2-hydroxy-3,4-dihydroquinolin-7-yl)oxy]-N-[5-(4-methoxybenzyl)-1H-1,2,4-triazol-3-yl]acetamide

Specification

• Molecular Formula: C21H21N5O4
• Molecular Weight: 407.4 g/mol
• IUPAC Name: N-[5-[(4-methoxyphenyl)methyl]-1H-1,2,4-triazol-3-yl]-2-[(2-oxo-3,4-dihydro-1H-quinolin-7-yl)oxy]acetamide
• Standard InChI: InChI=1S/C21H21N5O4/c1-29-15-6-2-13(3-7-15)10-18-23-21(26-25-18)24-20(28)12-30-16-8-4-14-5-9-19(27)22-17(14)11-16/h2-4,6-8,11H,5,9-10,12H2,1H3,(H,22,27)(H2,23,24,25,26,28)
• Standard InChI Key: PCXKWWDBWHCPRA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NC(=NN2)NC(=O)COC3=CC4=C(CCC(=O)N4)C=C3

Introduction

2-[(2-hydroxy-3,4-dihydroquinolin-7-yl)oxy]-N-[5-(4-methoxybenzyl)-1H-1,2,4-triazol-3-yl]acetamide is a complex organic compound that combines a quinoline moiety with a triazole ring, connected through an acetamide linkage. This structural combination is significant in medicinal chemistry due to the potential for diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

Synthesis Methods

The synthesis of 2-[(2-hydroxy-3,4-dihydroquinolin-7-yl)oxy]-N-[5-(4-methoxybenzyl)-1H-1,2,4-triazol-3-yl]acetamide typically involves multi-step organic reactions. Common reagents include potassium permanganate for oxidation and sodium borohydride for reduction. The choice of solvent and temperature conditions is crucial for optimizing yield and purity.

Biological Activity and Potential Applications

Compounds with similar structures to 2-[(2-hydroxy-3,4-dihydroquinolin-7-yl)oxy]-N-[5-(4-methoxybenzyl)-1H-1,2,4-triazol-3-yl]acetamide exhibit significant biological activity, suggesting potential therapeutic implications in areas such as neuropharmacology or oncology. The presence of hydroxyl and triazole functional groups enhances solubility and bioactivity, making these compounds interesting candidates for further research.